Cas no 2648927-77-7 ((2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid)

(2R,3S)-3-(Benzyloxy)-2-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid is a specialized chiral compound used in peptide synthesis and pharmaceutical research. Its key structural features include a fluorenylmethoxycarbonyl (Fmoc) protecting group, which ensures selective deprotection under mild basic conditions, and a benzyloxy moiety that enhances solubility and reactivity. The stereochemistry at the 2R,3S positions makes it valuable for constructing complex peptide sequences with high enantiomeric purity. This compound is particularly useful in solid-phase peptide synthesis (SPPS), where its stability and compatibility with standard coupling reagents improve yield and efficiency. Its well-defined configuration supports precise molecular design in medicinal chemistry applications.
(2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid structure
2648927-77-7 structure
Product Name:(2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
CAS No:2648927-77-7
MF:C32H36N2O6
MW:544.638049125671
CID:6547917
PubChem ID:165577931
Update Time:2025-06-08

(2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
    • EN300-1537759
    • 2648927-77-7
    • (2R,3S)-3-(benzyloxy)-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid
    • Inchi: 1S/C32H36N2O6/c1-3-11-23(30(35)34-29(31(36)37)21(2)39-19-22-12-5-4-6-13-22)18-33-32(38)40-20-28-26-16-9-7-14-24(26)25-15-8-10-17-27(25)28/h4-10,12-17,21,23,28-29H,3,11,18-20H2,1-2H3,(H,33,38)(H,34,35)(H,36,37)/t21-,23?,29+/m0/s1
    • InChI Key: PMIYPWNBPYHHEH-YOUQWXSSSA-N
    • SMILES: O(C(NCC(C(N[C@@H](C(=O)O)[C@H](C)OCC1C=CC=CC=1)=O)CCC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 544.25733687g/mol
  • Monoisotopic Mass: 544.25733687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 40
  • Rotatable Bond Count: 14
  • Complexity: 808
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 114Ų

(2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Pricemore >>

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Additional information on (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid

Introduction to (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic Acid (CAS No. 2648927-77-7)

Compound with the chemical name (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS No. 2648927-77-7) represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The intricate molecular architecture of this compound includes multiple functional groups that contribute to its biological activity and make it a promising candidate for further research and development.

The core structure of this compound consists of a chiral center at the (2R,3S) configuration, which is crucial for its biological efficacy. The presence of a benzyloxy group at the 3-position and a butanoic acid moiety at the 2-position adds to its complexity. Notably, the side chain incorporates a pentanamido group linked to an amino function, further enhancing its potential for interaction with biological targets.

One of the most intriguing aspects of this compound is the incorporation of a 9H-fluoren-9-yl methoxycarbonyl group. This fluorinated aromatic moiety is known for its ability to enhance metabolic stability and binding affinity, making it an attractive feature in drug design. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, which could be beneficial in treating complex diseases.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid may interact with several key enzymes and receptors involved in various pathological processes. These interactions could potentially lead to therapeutic benefits in areas such as inflammation, neurodegeneration, and cancer.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial results suggest that it exhibits promising anti-inflammatory properties by modulating the activity of cyclooxygenase (COX) enzymes. Additionally, its ability to inhibit certain kinases has been observed, which could make it relevant in oncology research. These findings are particularly exciting given the growing interest in multitargeted drugs that can address multiple aspects of a disease simultaneously.

The synthesis of this compound presents unique challenges due to its complex structure. Advanced synthetic methodologies, including asymmetric catalysis and protecting group strategies, have been employed to achieve high enantiomeric purity. The successful synthesis not only demonstrates the capabilities of modern organic chemistry but also opens up new avenues for producing similar molecules with tailored properties.

As research continues, the potential applications of (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid are likely to expand. Its unique structural features make it a versatile scaffold for drug discovery, allowing chemists to modify various parts of the molecule while retaining its core biological activity. This flexibility is essential for developing novel therapeutics that can overcome resistance mechanisms and improve patient outcomes.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The presence of fluorine atoms in drug molecules often enhances their pharmacokinetic properties, leading to better absorption, distribution, metabolism, excretion, and toxicity profiles. In the case of this compound, the 9H-fluoren-9-yl methoxycarbonyl group is expected to contribute significantly to these favorable characteristics.

Future studies will focus on optimizing the synthesis and exploring new derivatives of this compound. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers aim to identify analogs with improved potency and selectivity. These efforts are crucial for translating laboratory discoveries into clinical applications that can benefit patients worldwide.

The development of new pharmaceuticals is a highly collaborative effort involving chemists, biologists, pharmacologists, and clinicians. The study of compounds like (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid underscores the importance of interdisciplinary approaches in modern drug discovery. By combining expertise from various fields, scientists can accelerate the process of bringing new treatments to market.

In conclusion, (2R,3S)-3-(benzyloxy)-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS No. 2648927-77-7) represents a significant step forward in pharmaceutical chemistry. Its complex structure and promising biological activity make it a valuable tool for research in multiple therapeutic areas. As further studies continue to unravel its potential, this compound is poised to play a crucial role in the development of next-generation therapeutics.

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